Cas no 62575-53-5 (5,5'-Methylenebis(4-benzyl-4H-1,2,4-triazole-3-thiol))

• Product Name: 5,5'-Methylenebis(4-benzyl-4H-1,2,4-triazole-3-thiol)
• CAS No: 62575-53-5
• MF: C₁₉H₁₈N₆S₂
• MW: 394.516419887543
• MDL: MFCD01417908
• CID: 439666
• PubChem ID: 1281678
• Update Time: 2025-09-26

5,5'-Methylenebis(4-benzyl-4H-1,2,4-triazole-3-thiol) Chemical and Physical Properties

Names and Identifiers

• 5,5'-Methylenebis(4-benzyl-4H-1,2,4-triazole-3-thiol)
• LS-08773
• 62575-53-5
• 4-benzyl-5-{[4-benzyl-5-sulfanyl(1,2,4-triazol-3-yl)]methyl}-1,2,4-triazole-3- thiol
• AKOS003244136
• 5,5'-Methylenebis(4-benzyl-2,4-dihydro-3H-1,2,4-triazole-3-thione)
• A917442
• 4-benzyl-5-[(4-benzyl-5-sulfanyl-4H-1,2,4-triazol-3-yl)methyl]-4H-1,2,4-triazole-3-thiol
• MFCD01417908
• CS-0322787
• Oprea1_040251
• 4-benzyl-3-[(4-benzyl-5-sulfanylidene-1H-1,2,4-triazol-3-yl)methyl]-1H-1,2,4-triazole-5-thione

• MDL： MFCD01417908
• Inchi： 1S/C19H18N6S2/c26-18-22-20-16(24(18)12-14-7-3-1-4-8-14)11-17-21-23-19(27)25(17)13-15-9-5-2-6-10-15/h1-10H,11-13H2,(H,22,26)(H,23,27)
• InChI Key： PKDMQHNYBQEXKL-UHFFFAOYSA-N
• SMILES： S=C1NN=C(CC2=NNC(N2CC2C=CC=CC=2)=S)N1CC1C=CC=CC=1

Computed Properties

• Exact Mass: 394.10343695g/mol
• Monoisotopic Mass: 394.10343695g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 27
• Rotatable Bond Count: 6
• Complexity: 580
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 119Ų

Experimental Properties

• Color/Form: No date available
• Density: 1.4±0.1 g/cm3
• Melting Point: No date available
• Boiling Point: 533.7±60.0 °C at 760 mmHg
• Flash Point: 276.6±32.9 °C
• Vapor Pressure: 0.0±1.4 mmHg at 25°C

5,5'-Methylenebis(4-benzyl-4H-1,2,4-triazole-3-thiol) Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)